molecular formula C14H11Cl3N2O2 B8290823 Ethyl 4-chloro-2-(3',4'-dichlorobenzyl)pyrimidine-5-carboxylate

Ethyl 4-chloro-2-(3',4'-dichlorobenzyl)pyrimidine-5-carboxylate

Cat. No.: B8290823
M. Wt: 345.6 g/mol
InChI Key: OHGQWKOCULWLEN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Ethyl 4-chloro-2-(3',4'-dichlorobenzyl)pyrimidine-5-carboxylate is a useful research compound. Its molecular formula is C14H11Cl3N2O2 and its molecular weight is 345.6 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C14H11Cl3N2O2

Molecular Weight

345.6 g/mol

IUPAC Name

ethyl 4-chloro-2-[(3,4-dichlorophenyl)methyl]pyrimidine-5-carboxylate

InChI

InChI=1S/C14H11Cl3N2O2/c1-2-21-14(20)9-7-18-12(19-13(9)17)6-8-3-4-10(15)11(16)5-8/h3-5,7H,2,6H2,1H3

InChI Key

OHGQWKOCULWLEN-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)C1=CN=C(N=C1Cl)CC2=CC(=C(C=C2)Cl)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

The title compound was prepared by (a) of diethyl ethoxymethylenemalonate (6 g, 27 mmol) with 3',4'-dichlorophenylacetamidine (5.5 g, 27 mmol) to afford 37% of ethyl 4-hydroxy-2-(3',4'-dichlorobenzyl)pyrimidine-5-carboxylate in analogy to Example 15, (b) reaction of ethyl 4-hydroxy-2-(3',4'-dichlorobenzyl)pyrimidine-5-carboxylate (2 g, 6 mmol) with POCl3 (14 g, 92 mmol) to afford 62% of ethyl 4-chloro-2-(3',4'-dichlorobenzyl)pyrimidine-5-carboxylate in analogy to Example 7, (c) reaction of ethyl 4-chloro-2-(3',4'-dichlorobenzyl)pyrimidine-5-carboxylate (1 g, 2.8 mmol) with hydrazine (0.27 g, 8.3 mmol) to afford 99% of ethyl 4-hydrazino-2-(3',4'-dichlorophenyl)pyrimidine-5-carboxylate in analogy to Example 18, (d) reaction of ethyl 4-hydrazino-2-(3',4'-dichlorobenzyl)pyrimidine-5-carboxylate (0.9 g, 2.7 mmol) with citraconic anhydride (0.49 g, 4.4 mmol) in analogy to Example 21 to afford 47% (0.3 g) of the title compound; m.p. 119-121° C.
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